Cas no 14593-09-0 (Acetamide,N-(3-hydroxy-1,3,3-triphenylpropyl)-)

• Product name: Acetamide,N-(3-hydroxy-1,3,3-triphenylpropyl)-
• CAS No: 14593-09-0
• MF: C₂₃H₂₃NO₂
• MW: 345.43422627449
• CID: 166533
• PubChem ID: 26746

Acetamide,N-(3-hydroxy-1,3,3-triphenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-hydroxy-1,3,3-triphenylpropyl)-
• N-(3-hydroxy-1,3,3-triphenylpropyl)acetamide
• N-(3-Hydroxy-1,3,3-triphenylpropyl)ethanimidic acid
• BRN 3437177
• ACETAMIDE, N-(3-HYDROXY-1,3,3-TRIPHENYLPROPYL)-
• 14593-09-0
• 4-13-00-02292 (Beilstein Handbook Reference)
• 1,1,3-Triphenyl-3-acetamido-1-propanol
• 3-Acetamido-1,1,3-triphenyl-1-propanol
• DTXSID90932725

• Inchi： InChI=1S/C23H23NO2/c1-18(25)24-22(19-11-5-2-6-12-19)17-23(26,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,22,26H,17H2,1H3,(H,24,25)
• InChI Key： WUHXJEYNCVLJDM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(NC(=O)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 345.17299
• Monoisotopic Mass: 345.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 49.33